N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide

• IUPAC Name: N-benzyl-N-ethyl-3-[(1R,5S)-3-hydroxy-8-azabicyclo[3.2.1]octan-8-yl]propanamide
• InChI: InChI=1S/C19H28N2O2/c1-2-20(14-15-6-4-3-5-7-15)19(23)10-11-21-16-8-9-17(21)13-18(22)12-16/h3-7,16-18,22H,2,8-14H2,1H3/t16-,17+,18?
• InChI Key: YNSUTAOCSYBWSV-JWTNVVGKSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)CCN2C3CCC2CC(C3)O
• Isomeric SMILES: CCN(CC1=CC=CC=C1)C(=O)CCN2[C@@H]3CC[C@H]2CC(C3)O
• Molecular Formula: C19H28N2O2
• Molecular Weight: 316.4 g/mol

Description

N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide, also known as BEA-325, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide acts on the sigma-1 receptor, which is a protein that is involved in the regulation of various cellular processes. The exact mechanism of action of N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide is not fully understood, but it is thought to modulate the activity of the sigma-1 receptor, leading to the activation of various signaling pathways.
Biochemical and Physiological Effects:
N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has been shown to have various biochemical and physiological effects. In addition to its neuroprotective, anti-inflammatory, and analgesic properties, N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has been shown to have anti-tumor properties and could be used in the treatment of cancer. Additionally, N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has been shown to have anti-depressant properties and could be used in the treatment of depression.

Advantages and Limitations for Lab Experiments

N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has several advantages for lab experiments, including its high affinity for the sigma-1 receptor and its potential therapeutic applications. However, the proprietary nature of the compound and the lack of information regarding its precise synthesis method may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. Another direction is to investigate its mechanism of action and the signaling pathways involved. Additionally, the development of new and more efficient synthesis methods could lead to the production of larger quantities of N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide, allowing for more extensive research.

Scientific Research Applications

N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has been the subject of several scientific studies due to its potential therapeutic applications. One study found that N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has a high affinity for the sigma-1 receptor, which is involved in the regulation of various cellular processes. This suggests that N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide may have neuroprotective properties and could be used in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Another study found that N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has anti-inflammatory properties and could be used in the treatment of inflammatory conditions such as rheumatoid arthritis. Additionally, N-benzyl-N-ethyl-3-[(3-endo)-3-hydroxy-8-azabicyclo[3.2.1]oct-8-yl]propanamide has been shown to have analgesic properties and could be used in the treatment of pain.